Cas no 1261939-42-7 (2-Chloro-5-(3-fluoro-4-methylphenyl)benzoic acid)

2-Chloro-5-(3-fluoro-4-methylphenyl)benzoic acid is a substituted benzoic acid derivative featuring chloro, fluoro, and methyl functional groups on its aromatic rings. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, which allows for further derivatization into active intermediates. The presence of halogen and alkyl substituents enhances its potential as a building block in the synthesis of biologically active molecules, such as enzyme inhibitors or receptor modulators. Its well-defined molecular structure and high purity make it suitable for precise applications in medicinal chemistry and material science. The compound is typically handled under standard laboratory conditions, ensuring stability and reproducibility in experimental use.

2-Chloro-5-(3-fluoro-4-methylphenyl)benzoic acid structure

1261939-42-7 structure

Product Name:2-Chloro-5-(3-fluoro-4-methylphenyl)benzoic acid

CAS No:1261939-42-7

MF:C₁₄H₁₀ClFO₂

MW:264.679406642914

MDL:MFCD18319642

CID:2621889

PubChem ID:53225560

Update Time:2025-06-08

2-Chloro-5-(3-fluoro-4-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- DTXSID40689292
- 1261939-42-7
- AKOS017552865
- 4-Chloro-3'-fluoro-4'-methyl[1,1'-biphenyl]-3-carboxylic acid
- MFCD18319642
- 2-Chloro-5-(3-fluoro-4-methylphenyl)benzoic acid, 95%
- 2-CHLORO-5-(3-FLUORO-4-METHYLPHENYL)BENZOIC ACID
- 2-Chloro-5-(3-fluoro-4-methylphenyl)benzoic acid
- MDL： MFCD18319642
- Inchi： 1S/C14H10ClFO2/c1-8-2-3-10(7-13(8)16)9-4-5-12(15)11(6-9)14(17)18/h2-7H,1H3,(H,17,18)
- InChI Key： URSSWRKLBFANCR-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=CC(C)=C(C=1)F

Computed Properties

Exact Mass: 264.0353354Da
Monoisotopic Mass: 264.0353354Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 310
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 37.3Å²

2-Chloro-5-(3-fluoro-4-methylphenyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB326708-5 g	2-Chloro-5-(3-fluoro-4-methylphenyl)benzoic acid, 95%; .	1261939-42-7	95%	5g	€1159.00	2023-04-26
abcr	AB326708-5g	2-Chloro-5-(3-fluoro-4-methylphenyl)benzoic acid, 95%; .	1261939-42-7	95%	5g	€1159.00	2025-04-21

2-Chloro-5-(3-fluoro-4-methylphenyl)benzoic acid Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
3. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
4. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
5. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-Chloro-5-(3-fluoro-4-methylphenyl)benzoic acid

Introduction to 2-Chloro-5-(3-fluoro-4-methylphenyl)benzoic Acid (CAS No: 1261939-42-7)

2-Chloro-5-(3-fluoro-4-methylphenyl)benzoic acid, also known by its CAS number 1261939-42-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a benzoic acid core with a chlorine substituent at the 2-position and a fluorinated, methyl-substituted phenyl group at the 5-position, making it a versatile building block for various chemical reactions.

The synthesis of 2-Chloro-5-(3-fluoro-4-methylphenyl)benzoic acid involves multi-step organic reactions, including Friedel-Crafts alkylation, chlorination, and oxidation processes. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling researchers to achieve higher yields and purities. These improvements are critical for scaling up production for preclinical studies and potential clinical trials.

One of the most promising applications of this compound lies in its potential as a lead molecule for developing new pharmaceutical agents. Studies have shown that the combination of electron-withdrawing groups (like chlorine) and electron-donating groups (like methyl) on the aromatic ring can modulate the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This makes it an attractive candidate for targeting various diseases, including cancer and inflammatory conditions.

Recent research has focused on the bioisosteric replacements within the structure of 2-Chloro-5-(3-fluoro-4-methylphenyl)benzoic acid. By replacing certain substituents with bioisosteres, researchers aim to enhance the compound's solubility, stability, and bioavailability without significantly altering its pharmacological activity. For instance, substituting chlorine with other halogens or introducing additional functional groups has been explored to optimize its therapeutic profile.

In addition to its pharmaceutical applications, this compound has shown potential in agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation makes it a candidate for developing new herbicides or fungicides. Collaborative efforts between chemists and biologists have been instrumental in identifying optimal analogs that balance efficacy with environmental safety.

The structural versatility of 2-Chloro-5-(3-fluoro-4-methylphenyl)benzoic acid also extends to materials science applications. Researchers are investigating its use as a precursor for advanced materials such as organic semiconductors or polymer additives. Its aromaticity and functional groups provide opportunities for tuning electronic properties, which could be beneficial in developing next-generation electronic devices.

In conclusion, 2-Chloro-5-(3-fluoro-4-methylphenyl)benzoic acid (CAS No: 1261939-42-7) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations. Continued exploration into its chemical properties and biological interactions will undoubtedly unlock new potentials for this intriguing molecule.